Cas no 1507749-69-0 (2-(1-Ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid)

2-(1-Ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid is a fluorinated pyrazole derivative with significant potential in pharmaceutical and agrochemical applications. Its structure incorporates a fluoroacetic acid moiety, enhancing reactivity and enabling selective modifications for targeted synthesis. The ethyl-substituted pyrazole ring contributes to improved stability and solubility, making it suitable for diverse reaction conditions. This compound is particularly valuable as a building block in medicinal chemistry, where its fluorine atom can influence bioavailability and metabolic stability. Its precise functional group arrangement allows for efficient derivatization, supporting the development of novel bioactive molecules. High purity and consistent quality ensure reliable performance in research and industrial processes.

2-(1-Ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid structure

1507749-69-0 structure

Product Name:2-(1-Ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid

CAS No:1507749-69-0

MF:C₇H₉FN₂O₂

MW:172.156965017319

CID:5704246

PubChem ID:79366341

Update Time:2025-06-06

2-(1-Ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1-ethyl-1H-pyrazol-4-yl)-2-fluoroaceticacid
- 1507749-69-0
- CS-0344230
- EN300-1138389
- 2-(1-ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid
- AKOS017919740
- 1H-Pyrazole-4-acetic acid, 1-ethyl-α-fluoro-
- 2-(1-Ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid
- Inchi： 1S/C7H9FN2O2/c1-2-10-4-5(3-9-10)6(8)7(11)12/h3-4,6H,2H2,1H3,(H,11,12)
- InChI Key： RWDDISGMHKVTQZ-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)C1C=NN(C=1)CC

Computed Properties

Exact Mass: 172.06480570g/mol
Monoisotopic Mass: 172.06480570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Density: 1.33±0.1 g/cm3(Predicted)
Boiling Point: 315.0±27.0 °C(Predicted)
pka: 2.00±0.10(Predicted)

2-(1-Ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1138389-0.05g	2-(1-ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid	1507749-69-0	95%	0.05g	$1008.0	2023-10-26
Enamine	EN300-1138389-0.1g	2-(1-ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid	1507749-69-0	95%	0.1g	$1056.0	2023-10-26
Enamine	EN300-1138389-0.25g	2-(1-ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid	1507749-69-0	95%	0.25g	$1104.0	2023-10-26
Enamine	EN300-1138389-0.5g	2-(1-ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid	1507749-69-0	95%	0.5g	$1152.0	2023-10-26
Enamine	EN300-1138389-1.0g	2-(1-ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid	1507749-69-0		1g	$1543.0	2023-06-09
Enamine	EN300-1138389-2.5g	2-(1-ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid	1507749-69-0	95%	2.5g	$2351.0	2023-10-26
Enamine	EN300-1138389-5.0g	2-(1-ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid	1507749-69-0		5g	$4475.0	2023-06-09
Enamine	EN300-1138389-10.0g	2-(1-ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid	1507749-69-0		10g	$6635.0	2023-06-09
Enamine	EN300-1138389-1g	2-(1-ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid	1507749-69-0	95%	1g	$1200.0	2023-10-26
Enamine	EN300-1138389-5g	2-(1-ethyl-1H-pyrazol-4-yl)-2-fluoroacetic acid	1507749-69-0	95%	5g	$3479.0	2023-10-26